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Compound of Interest

Compound Name: 2-Aminoflubendazole-13C6

Cat. No.: B15141974 Get Quote

This technical guide provides a detailed overview of 2-Aminoflubendazole-13C6, a stable

isotope-labeled compound of significant interest to researchers in drug metabolism and

pharmacokinetics. This document collates available data on its chemical and physical

properties, safety information, and handling procedures.

Introduction
2-Aminoflubendazole-13C6 is the isotopically labeled form of 2-Aminoflubendazole, which is a

metabolite of the anthelmintic drug Flubendazole.[1][2][3][4] The incorporation of six carbon-13

atoms in the phenyl ring provides a distinct mass signature, making it an invaluable tool for

quantitative analysis in complex biological matrices, typically using mass spectrometry-based

methods. Its primary application lies in its use as an internal standard in pharmacokinetic and

metabolism studies of Flubendazole.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of 2-
Aminoflubendazole-13C6 and its unlabeled counterpart, 2-Aminoflubendazole.

Table 1: Properties of 2-Aminoflubendazole-13C6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15141974?utm_src=pdf-interest
https://www.benchchem.com/product/b15141974?utm_src=pdf-body
https://www.benchchem.com/product/b15141974?utm_src=pdf-body
https://www.caymanchem.com/product/35444/2-aminoflubendazole
https://isotope.bocsci.com/product/2-aminoflubendazole-13c6-484696.html
https://alfagen.com.tr/?post_type=product&p=36794
https://alfagen.com.tr/product/2-aminoflubendazole-13c6-2/
https://www.benchchem.com/product/b15141974?utm_src=pdf-body
https://www.benchchem.com/product/b15141974?utm_src=pdf-body
https://www.benchchem.com/product/b15141974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

(2-Amino-1H-benzo[d]imidazol-

5-yl)(4-fluorophenyl-

1,2,3,4,5,6-13C6)methanone

[5]

Molecular Formula C8¹³C6H10FN3O

Molecular Weight 261.21 g/mol

Appearance Solid

Storage 2-8°C Refrigerator

Solubility Soluble in DMSO

Table 2: Properties of 2-Aminoflubendazole (Unlabeled)

Property Value Source

CAS Number 82050-13-3

Molecular Formula C14H10FN3O

Molecular Weight 255.25 g/mol

IUPAC Name
(2-amino-1H-benzimidazol-5-

yl)-(4-fluorophenyl)methanone

UV max 250, 329 nm

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for 2-Aminoflubendazole-13C6 is not readily available.

However, the toxicological properties are expected to be very similar to those of the unlabeled

2-Aminoflubendazole and the parent compound, Flubendazole. The GHS classification for 2-

Aminoflubendazole indicates the following hazards:

Skin corrosion/irritation (Warning, H315)

Serious eye damage/eye irritation (Warning, H319)
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Specific target organ toxicity, single exposure; Respiratory tract irritation (Warning, H335)

The SDS for Flubendazole provides more comprehensive safety information which should be

considered as best practice when handling 2-Aminoflubendazole-13C6.

Table 3: Hazard and Precautionary Statements for Structurally Similar Compounds

Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash hands thoroughly after handling

H315: Causes skin irritation
P270: Do not eat, drink or smoke when using

this product

H319: Causes serious eye irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection

H335: May cause respiratory irritation
P302+P352: IF ON SKIN: Wash with plenty of

soap and water

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing

Experimental Applications and Methodologies
While specific experimental protocols for 2-Aminoflubendazole-13C6 are not detailed in the

available literature, its primary use is as an internal standard in bioanalytical methods. A

general workflow for its use in a study determining Flubendazole and its metabolites in a

biological sample (e.g., plasma, milk) would be as follows:

Sample Preparation: A known amount of 2-Aminoflubendazole-13C6 is spiked into the

biological sample. This is followed by extraction of the analytes, for example, by protein

precipitation or liquid-liquid extraction.
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Chromatographic Separation: The extracted sample is injected into a High-Performance

Liquid Chromatography (HPLC) system to separate the analytes from other matrix

components.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass

spectrometer. The instrument is set to monitor the specific mass-to-charge ratios (m/z) of the

unlabeled analytes (Flubendazole and its metabolites) and the labeled internal standard (2-
Aminoflubendazole-13C6).

Quantification: The peak area ratio of the unlabeled analyte to the labeled internal standard

is used to calculate the concentration of the analyte in the original sample. This method

corrects for variations in sample preparation and instrument response.

The metabolic relationship and analytical workflow can be visualized as follows:

Metabolic Relationship and Analytical Workflow

In Vivo Metabolism Bioanalytical Workflow

Flubendazole 2-AminoflubendazoleMetabolism Biological Sample
(contains 2-Aminoflubendazole)

Analyte of Interest Spike with
2-Aminoflubendazole-13C6 Sample Extraction LC-MS/MS Analysis Quantification

Click to download full resolution via product page

Metabolic Relationship and Analytical Workflow

Handling and Storage
Handling:

Use in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Wash hands thoroughly after handling.
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Storage:

Store in a refrigerator at 2-8°C.

Keep the container tightly closed in a dry and well-ventilated place.

The logical relationship for safe handling and storage can be depicted as:

Safe Handling and Storage Protocol

Handling Procedures Storage Conditions

Use in a well-ventilated area Wear appropriate PPE
(gloves, eye protection) Avoid inhalation of dust/vapors Wash hands after handling Store at 2-8°C Keep container tightly closed Store in a dry, well-ventilated place

2-Aminoflubendazole-13C6

Handling Handling Handling Handling Storage Storage Storage

Click to download full resolution via product page

Safe Handling and Storage Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-
Aminoflubendazole-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141974#safety-data-sheet-sds-for-2-
aminoflubendazole-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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